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Compound of Interest

Compound Name: 116826-37-0

CAS No.: 116826-37-0

Cat. No.: B612721

Get Quote

Before disposal, verify the material identity to ensure compatibility with waste streams.

Property Technical Specification

Chemical Name
Calmodulin-Dependent Protein Kinase II (281-

309)

CAS Number 116826-37-0

Molecular Formula C₁₄₆H₂₅₄N₄₆O₃₉S₃

Molecular Weight ~3374.1 g/mol

Physical State Solid (Lyophilized powder)

Solubility Soluble in water, DMSO, or dilute buffers

Bioactivity Autoinhibitory domain fragment; Kinase inhibitor

Hazard Class

Bioactive Substance / Sensitizer (Treat as

potentially hazardous to aquatic life and

bioactive upon inhalation/contact)
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Part 2: Pre-Disposal Handling & Safety
Core Directive: Treat all bioactive peptides as potential sensitizers. Inhalation of lyophilized

dust is the primary exposure vector during disposal preparation.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator if handling open powder outside a fume hood.

Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended if

dissolving in DMSO.

Ocular: Safety goggles with side shields.

Containment Strategy
Solid Waste: Do not bulk with oxidizers or strong acids. Keep in original glass/plastic vials if

possible.

Liquid Waste: Segregate based on the solvent (Aqueous vs. Organic).

Part 3: Disposal Procedures
Scenario A: Disposal of Solid Lyophilized Powder
Applicable for: Expired stocks, residual solids in vials.

Primary Containment: Keep the peptide in its original tightly closed vial.

Secondary Packaging: Place the vial into a clear, sealable biohazard or chemical waste bag.

Labeling: Affix a hazardous waste tag.

Chemical Name: CaMKII Peptide (CAS 116826-37-0).[1][2][3][4][5][6]

Hazards: Bioactive, Irritant.

Disposal Stream:High-Temperature Incineration.
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Rationale: Incineration at >850°C ensures complete denaturation of the peptide backbone,

eliminating biological activity.

Prohibited: Do not dispose of in regular trash or autoclave (autoclaving may not fully

degrade the chemical structure).

Scenario B: Disposal of Liquid Waste (Experimental
Residues)
Applicable for: Peptide dissolved in DMSO, PBS, or cell culture media.

Characterize Solvent:

If in DMSO/Methanol: Classify as Organic Chemical Waste.

If in PBS/Water: Classify as Aqueous Chemical Waste.

Deactivation (Optional but Recommended):

Add 10% Sodium Hypochlorite (Bleach) solution to the aqueous waste stream to

chemically oxidize and cleave peptide bonds before final disposal. Allow to sit for 20

minutes.

Collection: Pour into the appropriate satellite accumulation container (HDPE carboy).

Labeling: List all constituents (e.g., "Water 98%, Bleach 1%, CaMKII Peptide <1%").

Part 4: Visualization of Disposal Workflow
The following decision tree outlines the logical flow for disposing of CAS 116826-37-0 based on

its physical state and solvent matrix.
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Waste: CAS 116826-37-0
(CaMKII Peptide)

Determine Physical State

Solid (Lyophilized Powder) Liquid Solution

Container: Solid Chemical Waste
Action: Incineration

Seal in Vial

Identify Solvent

Organic Solvent
(DMSO, MeOH)

Aqueous Buffer
(PBS, Water)

Container: Organic Solvents
Action: Fuel Blending/Incineration

Optional: Add 10% Bleach
(Oxidative Cleavage)

Container: Aqueous Chemical Waste
Action: Wastewater Treatment

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of CaMKII peptide waste streams.

Part 5: Emergency Procedures (Spill Response)
In the event of a spill during the disposal process, follow these steps to maintain safety and

containment.
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Solid Spill (Powder):

Do not sweep dry. This generates dust.

Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the

powder.

Wipe up and place all materials into a hazardous waste bag.

Clean the surface with 10% bleach to degrade trace residues.

Liquid Spill:

Absorb with inert material (vermiculite or chemical absorbent pads).

Do not use combustible materials (sawdust) if dissolved in DMSO.

Place soaked absorbents into a sealed bag for incineration.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US); 2011. Section 8.B, Disposal of Waste. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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